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Compound of Interest

Compound Name: Osmium(lll)chloridehydrate

Cat. No.: B13143267

Osmium(lll) chloride hydrate (OsCls:xH20) is a critical precursor material in various domains of
chemical research, from catalysis to the synthesis of novel therapeutic agents. As a member of
the platinum group metals, osmium and its compounds possess unique electronic and catalytic
properties. The hydrated form of osmium(lll) chloride is the most common commercially
available starting material due to the hygroscopic and reactive nature of its anhydrous
counterpart. This guide provides an in-depth analysis of the commercial sources of Osmium(lIl)
chloride hydrate, the nuances of its purity levels, and the essential protocols for its handling
and quality verification, tailored for professionals in research and drug development.

The Commercial Landscape: Sourcing High-Quality
Osmium(lll) Chloride Hydrate

The reliability of experimental outcomes is fundamentally linked to the quality of the starting
materials. Osmium(lll) chloride hydrate is available from a select group of specialized chemical
suppliers who are known for providing high-purity inorganic compounds.

Prominent Commercial Suppliers

Several international suppliers are recognized for their offerings of Osmium(lIl) chloride
hydrate, each providing various grades suitable for different research needs:

o Sigma-Aldrich (Merck): A leading global supplier offering a portfolio of chemicals for research
and development, including Osmium(lll) chloride hydrate.
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o Alfa Aesar (Thermo Fisher Scientific): Known for its extensive catalog of high-purity materials
for a wide range of scientific applications.

» Strem Chemicals: A company specializing in high-purity inorganic and organometallic
chemicals for research and commercial applications.

e American Elements: A U.S.-based manufacturer that provides a broad range of advanced
materials, including high-purity Osmium(lll) chloride hydrate, with options for custom purity
levels.

Decoding Purity Levels and Supplier Specifications

The purity of Osmium(lll) chloride hydrate is most commonly specified on a "trace metals
basis" or "metal basis." This indicates that the stated purity percentage accounts for the
osmium content relative to other metallic impurities. The degree of hydration (the 'x' in xH20)
can be variable and is a critical factor for accurate stoichiometric calculations in synthesis.

Table 1: Comparative Overview of Commercial Osmium(lll) Chloride Hydrate
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Example .
. . Key Analytical
Supplier Product Stated Purity Appearance
Notes
Number
Brown to black Osmium content
) ) =99.9% trace ) )
Sigma-Aldrich 206333 ) crystalline is a key
metals basis L
powder specification.
Specifies a
99.9% (metal Dark brown to minimum
Alfa Aesar 12200 ) )
basis) black powder Osmium content
(e.g., 54%).
Known for high-
Strem Chemicals  78-2000 99.9% Crystalline solid purity inorganic
compounds.
Offers a range of
American ) ] purities and
0S-CL3-02-HY 99% t0 99.999%  Crystalline solid
Elements custom
specifications.

Note: Researchers should always consult the most current product information and Certificate

of Analysis from the supplier.

The Causality of Purity in Experimental Design

The selection of an appropriate purity grade of Osmium(lIl) chloride hydrate is a critical

decision that directly influences the validity and outcome of an experiment.

o Catalysis: In catalytic processes, such as asymmetric synthesis, trace metal impurities can

act as catalyst poisons or lead to undesirable side reactions, thereby reducing the efficiency

and selectivity of the reaction. For these applications, a high-purity grade (typically >299.9%)

is imperative.

o Synthesis of Novel Compounds: When Osmium(lll) chloride hydrate is used as a precursor

for new coordination complexes or organometallic compounds, the presence of other metal
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ions can lead to the formation of unintended byproducts, complicating purification and
characterization.

o Drug Development: In the synthesis of potential pharmaceutical compounds, the use of high-
purity reagents is non-negotiable. Stringent control over elemental impurities is required by
regulatory agencies to ensure the safety and efficacy of the final drug product.

Self-Validating Protocols: Ensuring Reagent Quality

To maintain experimental integrity, it is a best practice for research laboratories to perform
incoming quality control on critical reagents.

Experimental Protocol: Verification of Osmium(lll)
Chloride Hydrate Quality

» Documentation and Visual Inspection:

o Upon receipt, log the material and cross-reference the Certificate of Analysis with the
product label.

o Visually inspect the material in a well-ventilated fume hood. Note the color, form, and
homogeneity. Any deviation from the supplier's description should be documented and
reported.

e Solubility Assessment:
o Carefully weigh a small, representative sample (e.g., 5-10 mg).

o In a clean glass vial, add a suitable solvent (e.g., deionized water, dilute HCI) as
recommended for your intended application.

o Observe the dissolution process. The formation of a clear, colored solution without any
visible particulates is indicative of good quality.

e Qualitative Confirmation (Optional, if equipment is available):

o Asimple gualitative test can be performed using techniques like Thin Layer
Chromatography (TLC) if a suitable reference standard is available.
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o For more rigorous verification, advanced analytical techniques such as Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS) can be used to confirm the osmium
content and quantify trace metal impurities.

Visualizing Workflows and Logical Relationships
Workflow for Procurement and Quality Assurance

The following diagram outlines a systematic approach for the procurement and quality
assurance of Osmium(lll) chloride hydrate.
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Caption: A systematic workflow for procuring and assuring the quality of Osmium(lIl) chloride
hydrate.

Decision Matrix for Purity Grade Selection

The choice of purity grade is a function of the application's sensitivity to impurities.

Purity Grade Selection Matrix

Purity_Requirement
High-Stakes Catalysis Highest (>=99.9%) General Synthesis Standard (>=98%) Educational/Screening Technical Grade

Application

Click to download full resolution via product page

Caption: A decision matrix correlating application with the required purity grade of Osmium(lil)
chloride hydrate.

Conclusion: A Foundation for Reliable Science

The careful selection and verification of Osmium(lll) chloride hydrate are foundational to the
success of research and development activities that rely on this versatile compound. By
understanding the commercial sources, critically evaluating purity specifications, and
implementing robust quality control measures, scientists can build a foundation of reliability and
reproducibility in their work. Always prioritize safety by consulting the Safety Data Sheet (SDS)
before handling any chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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